Cas no 41001-90-5 (Hesperetin)

• Product Name: Hesperetin
• CAS No: 41001-90-5
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 93301
• Update Time: 2026-05-14

Hesperetin Chemical and Physical Properties

Names and Identifiers

• Hesperetin
• 3,5,7-Trihydroxy-4-methoxyflavanone
• 4-Methoxy-3,5,7-trihydroxyflavanone
• Hesperin
• 3',5,7-Trihydroxy-4'-methoxyflavanone
• 4'-Methoxy-3',5,7-trihydroxyflavanone
• Hesperetine
• Hesperitin

• Inchi： InChI=1S/C16H14O6/c1-21-13-3-2-8(4-10(13)18)14-7-12(20)16-11(19)5-9(17)6-15(16)22-14/h2-6,14,17-19H,7H2,1H3/t14-/m0/s1
• InChI Key： AIONOLUJZLIMTK-AWEZNQCLSA-N
• SMILES： COC1C=CC([C@@H]2CC(=O)C3=C(C=C(C=C3O2)O)O)=CC=1O

Computed Properties

• Exact Mass: 302.07900
• Monoisotopic Mass: 302.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2

Experimental Properties

• Density: 1.458
• Melting Point: 230-232°C
• Boiling Point: 586.2 °C at 760 mmHg
• Flash Point: 223 °C
• Refractive Index: -4 ° (C=1.8, EtOH)
• PSA: 96.22000
• LogP: 2.51850

Hesperetin Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids

Additional information on Hesperetin

Hesperetin (CAS No. 41001-90-5): A Comprehensive Overview

Hesperetin (CAS No. 41001-90-5) is a naturally occurring flavanone primarily found in citrus fruits, particularly in the peel and pulp of oranges and tangerines. This compound has garnered significant attention in the scientific community due to its diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, pharmacological effects, and recent research findings related to Hesperetin.

Chemical Structure and Properties: Hesperetin is a flavanone with the molecular formula C₁₆H₁₂O₆. It has a molecular weight of 300.26 g/mol and is characterized by its yellow crystalline form. The compound is soluble in ethanol, methanol, and dimethyl sulfoxide (DMSO) but has limited solubility in water. The chemical structure of Hesperetin includes a flavanone backbone with hydroxyl groups at positions 5, 7, and 3'.

Biological Activities: Hesperetin exhibits a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Recent studies have highlighted its potential in various therapeutic areas:

• Antioxidant Activity: Hesperetin is a potent antioxidant that scavenges free radicals and inhibits lipid peroxidation. This property makes it useful in preventing oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.
• Anti-inflammatory Effects: Research has shown that Hesperetin can modulate the expression of pro-inflammatory cytokines and enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). These effects contribute to its potential use in treating inflammatory conditions like arthritis and inflammatory bowel disease.
• Anticancer Properties: Several studies have demonstrated the anticancer potential of Hesperetin. It has been shown to induce apoptosis, inhibit cell proliferation, and reduce angiogenesis in various cancer cell lines. Notably, Hesperetin has been effective against breast cancer, colon cancer, and prostate cancer cells.

Clinical Applications: The therapeutic potential of Hesperetin strong> has led to its exploration in clinical settings. Clinical trials have investigated its efficacy in managing various health conditions:

• Cardiovascular Health strong>: Preliminary clinical studies suggest that supplementation with < strong>Hesperetin< / strong > can improve endothelial function, reduce blood pressure, and lower cholesterol levels. These findings indicate its potential as a natural supplement for cardiovascular health.
• < strong>Cognitive Function< / strong >: Recent research has explored the neuroprotective effects of < strong>Hesperetin< / strong >. Studies have shown that it can enhance cognitive function by reducing oxidative stress and inflammation in the brain. This makes it a promising candidate for the prevention and treatment of neurodegenerative diseases like Alzheimer's disease.
• < strong>Metabolic Syndrome< / strong >: Clinical trials have also evaluated the impact of < strong>Hesperetin< / strong > on metabolic syndrome. Results indicate that it can improve insulin sensitivity, reduce body weight, and lower markers of inflammation associated with metabolic syndrome.

< strong>Safety and Toxicity< / strong >: Despite its numerous health benefits, the safety profile of < strong>Hesperetin< / strong > is an important consideration. Preclinical studies have generally shown low toxicity at therapeutic doses. However, more extensive clinical trials are needed to fully establish its safety in humans.

< strong>Conclusion< / strong >: In summary, < strong>Hesperetin< / strong > (CAS No. 41001-90-5) is a multifaceted compound with significant potential in various therapeutic areas. Its antioxidant, anti-inflammatory, and anticancer properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, the future prospects for this natural flavanone appear promising.